4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2-fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C14H11FO4/c1-19-9-3-5-10(12(15)7-9)11-4-2-8(14(17)18)6-13(11)16/h2-7,16H,1H3,(H,17,18)
• InChI Key: GKGXFROJJNFTAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=C(C=C2)C(=O)O)O)F
• Molecular Formula: C14H11FO4
• DSSTOX Substance ID: DTXSID40690101
• Molecular Weight: 262.23 g/mol
• CAS RN: 1262006-41-6

Description

4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% (4-FMPHB) is an organic compound with a wide range of applications in scientific research. It is a white solid that is insoluble in water and is soluble in organic solvents. 4-FMPHB is a derivative of benzoic acid and has a melting point of approximately 116°C. It is a fluorinated compound, meaning it contains fluorine atoms, which gives it unique properties that make it useful for a variety of applications. In

Scientific Research Applications

4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a photoprotectant, meaning it can protect cells from the damaging effects of ultraviolet radiation. It has also been used as an antioxidant, meaning it can protect cells from the damaging effects of free radicals. 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% has also been used as an anticancer agent, as it can inhibit the growth of cancer cells. Additionally, 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been used in the synthesis of other compounds, such as 4-fluoro-3-hydroxybenzamide, which has been used as a starting material for the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% is not fully understood. However, it is known that 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% can interact with various proteins and enzymes in the cell. For example, it has been shown to interact with the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins, molecules that are involved in inflammation and other cellular processes. Additionally, 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been shown to interact with the enzyme glutathione peroxidase, which is involved in the breakdown of hydrogen peroxide, a molecule that can damage cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% are not fully understood. However, it has been shown to have anti-inflammatory and antioxidant effects. Additionally, it has been shown to inhibit the growth of cancer cells. It has also been shown to have an effect on the production of prostaglandins, molecules that are involved in inflammation and other cellular processes.

Advantages and Limitations for Lab Experiments

4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is soluble in organic solvents, making it easy to work with. Additionally, it is relatively stable, meaning it does not break down easily and can be stored for long periods of time. However, 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% does have some limitations as well. It is insoluble in water, meaning it cannot be used in aqueous solutions. Additionally, it has a low solubility in organic solvents, meaning it may not be suitable for some experiments.

Future Directions

There are several potential future directions for 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95%. One potential direction is to explore its use as a drug delivery system. This could involve encapsulating 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% in nanoparticles or other delivery systems and using it to deliver drugs to specific cells or tissues in the body. Additionally, further research could be done to explore the biochemical and physiological effects of 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% and to better understand its mechanism of action. Finally, 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% could be used in the synthesis of other compounds, such as pharmaceuticals, that could have applications in medicine.

Synthesis Methods

4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95% can be synthesized in several ways. One method is the reaction of 2-fluoro-4-methoxyphenol with sodium hydroxide in aqueous ethanol. This reaction produces the sodium salt of 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95%, which can then be acidified with hydrochloric acid to form 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95%. Another method is the reaction of 4-methoxyphenol with 2-fluoro-4-chlorophenol in the presence of sodium hydroxide in aqueous ethanol. This reaction also produces the sodium salt of 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95%, which can be acidified with hydrochloric acid to form 4-(2-Fluoro-4-methoxyphenyl)-3-hydroxybenzoic acid, 95%.